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Compound of Interest

Compound Name: N-(p-Tosyl)-GPR-pNA acetate

Cat. No.: B1602354

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

N-(p-Tosyl)-GPR-pNA acetate, also known as Chromozym-TH, is a synthetic chromogenic
substrate primarily utilized for the quantitative determination of thrombin activity.[1][2][3][4] It iS
also effective for assaying other trypsin-like serine proteases. The molecule consists of a short
peptide sequence, Glycyl-L-prolyl-L-arginine, covalently linked to a p-nitroanilide (pNA) group,
with a tosyl group protecting the N-terminus.

The principle of its application in diagnostic reagents lies in the enzymatic cleavage of the
amide bond between the arginine residue and the pNA group. This reaction, catalyzed by
thrombin or similar proteases, liberates the yellow-colored p-nitroaniline. The rate of pNA
release is directly proportional to the enzyme's activity and can be quantified by measuring the
increase in absorbance at 405 nm.[5][6] This characteristic makes it an invaluable tool for
enzyme kinetics, inhibitor screening, and the development of diagnostic assays for various
pathological conditions related to coagulation.

Physicochemical Properties and Storage
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Property Value Reference

N-(p-Tosyl)-Gly-Pro-Arg-p-
Synonyms Nitroanilide, Tos-Gly-Pro-Arg- [1][5]
pNA, Chromozym-TH

Molecular Formula C26H34N807S . C2H402 [5]
Molecular Weight 662.7 g/mol [5]
Appearance Solid [5]
Purity >98% (5]
Amax 225, 314 nm [5]

DMF: 20 mg/mL, DMSO: 3
N mg/mL, PBS (pH 7.2): 3
Solubility . [51[7]
mg/mL, Ethanol: 20 mg/mL

(heating may be required)

Store at -20°C. Stable for over
Storage a year when stored as a frozen  [5][7]

solution at pH 4.

Mechanism of Action

The enzymatic reaction underlying the use of N-(p-Tosyl)-GPR-pNA acetate is a hydrolysis
reaction. Thrombin and other trypsin-like proteases recognize and bind to the specific Gly-Pro-
Arg peptide sequence. The enzyme's active site then catalyzes the cleavage of the peptide
bond C-terminal to the arginine residue, releasing p-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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